Cas no 2092481-30-4 (4-chlorofuro[2,3-b]pyridine-2-carbonitrile)

• Product Name: 4-chlorofuro[2,3-b]pyridine-2-carbonitrile
• CAS No: 2092481-30-4
• MF: C₈H₃ClN₂O
• MW: 178.575220346451
• CID: 6794232
• PubChem ID: 131563659
• Update Time: 2025-05-25

4-chlorofuro[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SY326657
• 4-Chlorofuro[2,3-b]pyridine-2-carbonitrile
• 2092481-30-4
• 4-chlorofuro[2,3-b]pyridine-2-carbonitrile

• Inchi： 1S/C8H3ClN2O/c9-7-1-2-11-8-6(7)3-5(4-10)12-8/h1-3H
• InChI Key： RMOVUVLCHATTNE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C=C(C#N)O2

Computed Properties

• Exact Mass: 177.9933904g/mol
• Monoisotopic Mass: 177.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-chlorofuro[2,3-b]pyridine-2-carbonitrile

4-Chlorofuro[2,3-b]Pyridine-2-Carbonitrile: A Comprehensive Overview

The compound 4-chlorofuro[2,3-b]pyridine-2-carbonitrile, identified by the CAS number 2092481-30-4, is a highly specialized organic chemical with significant applications in various fields of scientific research and industrial development. This compound is characterized by its unique structure, which combines a pyridine ring fused with a furan ring, along with a chlorine substituent at the 4-position and a cyano group at the 2-position. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 4-chlorofuro[2,3-b]pyridine-2-carbonitrile in the field of medicinal chemistry. Researchers have explored its role as a building block for the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The compound's ability to undergo various chemical transformations, including nucleophilic substitutions and cross-coupling reactions, makes it an invaluable intermediate in organic synthesis.

In terms of synthesis, 4-chlorofuro[2,3-b]pyridine-2-carbonitrile can be prepared through a variety of methods. One common approach involves the reaction of 4-chlorofuro[2,3-b]pyridine with alkylating agents or cyanating agents under specific reaction conditions. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, making the synthesis process more environmentally friendly and cost-effective.

The structural versatility of cas no 2092481-30-4 also extends to its applications in materials science. For instance, researchers have investigated its potential as a precursor for the synthesis of advanced materials such as conductive polymers and coordination polymers. These materials exhibit unique electronic properties that make them suitable for applications in electronics, energy storage, and sensing technologies.

In addition to its chemical applications, 4-chlorofuro[2,3-b]pyridine-2-carbonitrile has garnered attention for its role in biological studies. Recent research has focused on understanding its interactions with biological systems, including its potential as a ligand for metalloenzymes or as a component in drug delivery systems. These studies underscore the compound's importance in advancing our understanding of complex biological processes.

The demand for cas no 2092481-30-4 has grown significantly due to its wide-ranging applications across multiple industries. As a result, there has been increased interest in optimizing its production processes to meet the growing demand while ensuring sustainability and safety standards are maintained throughout the manufacturing chain.

In conclusion, 4-chlorofuro[2,3-b]pyridine-2-carbonitrile, with its unique structure and diverse applications, continues to be a focal point in scientific research and industrial development. Its role as a versatile building block in organic synthesis positions it as an essential compound for advancing innovation across various fields.